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Compound of Interest

Compound Name: VU 0360223

Cat. No.: B15575085 Get Quote

In-Depth Technical Guide: VU0360223
For Researchers, Scientists, and Drug Development Professionals

Abstract
VU0360223 is a potent and selective negative allosteric modulator (NAM) of the metabotropic

glutamate receptor 5 (mGluR5). As a valuable research tool, it aids in the elucidation of the

physiological and pathological roles of mGluR5. This document provides a comprehensive

overview of the chemical properties, structure, and known signaling pathways associated with

VU0360223. Detailed experimental protocols for its synthesis and characterization, where

publicly available, are also presented.

Chemical Properties and Structure
VU0360223, with the chemical name 3-Fluoro-5-(2-methyl-5-benzothiazolyl)-benzonitrile, is a

small molecule modulator of mGluR5. Its key chemical and physical properties are summarized

in the table below.
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Property Value

IUPAC Name
3-Fluoro-5-(2-methyl-1,3-benzothiazol-5-

yl)benzonitrile

Molecular Formula C₁₅H₉FN₂S

Molecular Weight 268.31 g/mol

CAS Number 1274859-33-4

PubChem CID 45103530

SMILES Cc1nc2cc(c3cc(c(cc3)F)C#N)ccc2s1

InChIKey WDHYUBIJZHYUOV-UHFFFAOYSA-N

Physical Description Solid

Solubility Soluble in DMSO

Biological Activity Negative allosteric modulator of mGluR5

IC₅₀ 61 nM

Signaling Pathways
VU0360223, as a negative allosteric modulator of mGluR5, attenuates the downstream

signaling cascades initiated by the binding of the endogenous ligand, glutamate. mGluR5

activation is known to trigger both canonical G-protein dependent pathways and non-canonical

pathways.

Canonical Gq/11 Signaling Pathway
The primary signaling mechanism of mGluR5 is through the Gq/11 family of G-proteins.

VU0360223 inhibits this pathway.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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